7-Bromo-4,5-dihydro-1H-pyrido[2,3-e][1,4]diazepin-2(3H)-one
Overview
Description
“7-Bromo-4,5-dihydro-1H-pyrido[2,3-e][1,4]diazepin-2(3H)-one” is a chemical compound . It is related to a class of compounds known as 1H-pyrrolo[2,3-b]pyridine derivatives .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of 1H-pyrrolo[2,3-b]pyridine derivatives have been synthesized and evaluated for their activities against FGFR1, 2, and 3 . Another study discussed the synthesis of Zn(II) complexes of 2-(7-bromo-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-1-yl)acetohydrazide .Scientific Research Applications
Synthesis and Structural Analysis
Research on structurally related compounds has focused on their synthesis and structural analysis. For instance, the regiospecific synthesis of 3,5-dihydro-4H-pyrido[2,3-b][1,4]diazepin-4-ones has been accomplished through reactions between 2,3-diaminopyridines and ethyl aroylacetates. This synthesis pathway involves the isolation of open intermediates related to the reaction pathway, providing insights into the structural properties and conformational behavior of these compounds. X-ray crystal structure determination and NMR spectral analysis contribute to understanding the molecular structure, including the seven-membered diazepin-2-one moiety's influence on the adjacent pyridine ring's torsion (Alonso et al., 2020).
Pharmacological Properties
The pharmacological properties of related diazepine compounds have been a significant area of research. Studies have investigated the modulation of GABA_A receptor-mediated currents by 1,4-benzodiazepine derivatives, demonstrating their potential as full positive modulators of GABAA receptors. This research highlights the therapeutic implications of diazepines in enhancing GABAergic effects, which could inform the development of new treatments based on the structural and functional properties of 7-Bromo-4,5-dihydro-1H-pyrido[2,3-e][1,4]diazepin-2(3H)-one (Kopanitsa et al., 2001).
Novel Therapeutic Candidates
Further research has led to the discovery of novel non-nucleoside inhibitors of HIV-1 reverse transcriptase, showcasing the potential of pyrido[2,3-b][1,4]benzodiazepinones and related structures as potent antiviral agents. This work provides a foundation for exploring this compound derivatives as candidates for clinical evaluation in the context of HIV treatment (Hargrave et al., 1991).
Future Directions
The future directions for research on “7-Bromo-4,5-dihydro-1H-pyrido[2,3-e][1,4]diazepin-2(3H)-one” and related compounds could involve further exploration of their potential activities against various targets, such as FGFR1, 2, and 3 . Additionally, the development of novel heterocyclic compounds with potential biological activities is an important component of medicinal chemistry .
Mechanism of Action
Target of Action
Similar compounds have been shown to exhibit antiproliferative activity against various cancer cell lines .
Mode of Action
It’s suggested that similar compounds inhibit the proliferation of cancer cells in a dose-dependent manner . The cytolytic activity is also markedly inhibited .
Biochemical Pathways
Similar compounds have been shown to interact with the active site of c-met, a protein involved in cell growth and survival .
Result of Action
Similar compounds have shown moderate to excellent antiproliferative activity against cancer cells .
Properties
IUPAC Name |
7-bromo-1,3,4,5-tetrahydropyrido[2,3-e][1,4]diazepin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrN3O/c9-6-1-5-2-10-4-7(13)12-8(5)11-3-6/h1,3,10H,2,4H2,(H,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WELNOOIYCWHWSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(NC(=O)CN1)N=CC(=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80732110 | |
Record name | 7-Bromo-1,3,4,5-tetrahydro-2H-pyrido[2,3-e][1,4]diazepin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80732110 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
709650-05-5 | |
Record name | 7-Bromo-1,3,4,5-tetrahydro-2H-pyrido[2,3-e][1,4]diazepin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80732110 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.